Cas no 852816-13-8 (1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester
• CAS No: 852816-13-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1835676
• PubChem ID: 136387185
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(4-hydroxyphenyl)-1-methyl-, ethylester
• SCHEMBL4693449
• DB-142401
• ethyl 5-(4-hydroxyphenyl)-1-methyl-1h-pyrazole-3-carboxylate
• 852816-13-8
• DTXSID801184279

• Inchi： 1S/C13H14N2O3/c1-3-18-13(17)11-8-12(15(2)14-11)9-4-6-10(16)7-5-9/h4-8,16H,3H2,1-2H3
• InChI Key： VFMXSENLHJLWTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC(=CC=2)O)N(C)N=1)=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų